![molecular formula C15H26N4O4 B8238737 6-{1-[(5s)-5-Ammonio-6-oxido-6-oxohexyl]imidazolium-3-yl}-l-norleucinate](/img/structure/B8238737.png)
6-{1-[(5s)-5-Ammonio-6-oxido-6-oxohexyl]imidazolium-3-yl}-l-norleucinate
Overview
Description
6-{1-[(5s)-5-Ammonio-6-oxido-6-oxohexyl]imidazolium-3-yl}-l-norleucinate is a useful research compound. Its molecular formula is C15H26N4O4 and its molecular weight is 326.39 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cross-linking of Proteins by Maillard Processes : Alpha-dicarbonyl compounds, including glyoxal and methylglyoxal, play a crucial role in the browning and cross-linking of proteins through the Maillard reaction. Cross-linking units similar to the compound have been identified and quantified in bovine serum albumin (BSA) incubations with alpha-dicarbonyl compounds. This suggests a potential role in protein cross-linking in vivo and in foodstuffs (Lederer & Klaiber, 1999).
Formation Pathways for Lysine-Arginine Cross-links : Research has identified the formation pathways for various lysine-arginine cross-links, including compounds structurally similar to "6-{1-[(5s)-5-Ammonio-6-oxido-6-oxohexyl]imidazolium-3-yl}-l-norleucinate". These cross-links are derived from native carbohydrates, Amadori products, and 3-deoxyosones, suggesting their importance in vivo cross-links (Biemel, Reihl, Conrad, & Lederer, 2001).
Glycosylation in Binary Solvent Mixtures : Studies have shown regiospecific formation of N9 isomers in glycosylation processes involving imidazole compounds. This highlights the role of such compounds in selective solvation and anomerization reactions, relevant in biochemical syntheses and pharmaceutical applications (Zhong, Nowak, & Robins, 2006).
Methylglyoxal in Food and Organisms : Methylglyoxal, a reactive alpha-oxoaldehyde, forms advanced glycation end-products with arginine and lysine residues. Compounds structurally related to the chemical have been identified in vivo, associated with complications of diabetes and neurodegenerative diseases. This highlights the biological relevance and potential research applications in understanding disease mechanisms (Nemet, Varga-Defterdarović, & Turk, 2006).
properties
IUPAC Name |
(2S)-2-amino-6-[3-[(5S)-5-azaniumyl-5-carboxylatopentyl]imidazol-3-ium-1-yl]hexanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N4O4/c16-12(14(20)21)5-1-3-7-18-9-10-19(11-18)8-4-2-6-13(17)15(22)23/h9-13H,1-8,16-17H2,(H-,20,21,22,23)/t12-,13-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOISNZWLLXDVFT-STQMWFEESA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C[N+](=CN1CCCCC(C(=O)[O-])N)CCCCC(C(=O)[O-])[NH3+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C[N+](=CN1CCCC[C@@H](C(=O)[O-])N)CCCC[C@@H](C(=O)[O-])[NH3+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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